Ethyl 2,6-dimethoxyisonicotinate
Overview
Description
Ethyl 2,6-dimethoxyisonicotinate is a chemical compound with the formula C10H13NO4 . It is used in research and has a molecular weight of 211.21 .
Synthesis Analysis
The synthesis of Ethyl 2,6-dimethoxyisonicotinate has been reported in several papers . For example, one method involves the esterification of 2,6-dimethoxybenzoic acid in the presence of absolute ethanol .Scientific Research Applications
Enzymatic Modification for Antioxidant Synthesis
Ethyl 2,6-dimethoxyisonicotinate and its derivatives can play a role in the enzymatic modification of phenolic compounds. A study by Adelakun et al. (2012) demonstrated that laccase-mediated oxidation of 2,6-dimethoxyphenol, a related compound, resulted in the formation of dimers with higher antioxidant capacities. This showcases the potential for Ethyl 2,6-dimethoxyisonicotinate in antioxidant compound synthesis.
Application in Electropolymerization
Research by Asami, Fuchigami, and Atobe (2006) on the electropolymerization of water-insoluble monomers, such as Ethyl 2,6-dimethoxyisonicotinate derivatives, suggests potential applications in creating environmentally friendly polymerization processes. Their study indicates the feasibility of using acoustic emulsification for the smooth electropolymerization of these compounds in aqueous electrolytes.
Applications in Organic Synthesis
In organic chemistry, compounds like Ethyl 2,6-dimethoxyisonicotinate may be used in reactions for synthesizing complex molecules. Zhu, Lan, and Kwon (2003) in their research, indicated that similar compounds can act as dipoles in [4 + 2] annulation, leading to the formation of highly functionalized tetrahydropyridines (Zhu, Lan, & Kwon, 2003). This highlights the role of Ethyl 2,6-dimethoxyisonicotinate in complex molecular construction.
Conformers and Isomers Studies
Ethyl 2,6-dimethoxyisonicotinate can be important in studying the behavior of molecular conformers and isomers. Ruoff et al. (1990) investigated molecules with rotational conformers, contributing to a deeper understanding of molecular dynamics in chemistry, which can be relevant to Ethyl 2,6-dimethoxyisonicotinate studies as well (Ruoff, Klots, Emilsson, & Gutowsky, 1990).
Interaction in Aqueous Systems
The behavior of Ethyl 2,6-dimethoxyisonicotinate in aqueous systems can be inferred from studies like those conducted by Takenaka and Arakawa (1974), who examined the interactions of similar ether compounds in water. They focused on ultrasonic velocity and absorption, which are crucial for understanding solute-solvent interactions relevant to Ethyl 2,6-dimethoxyisonicotinate (Takenaka & Arakawa, 1974).
Synthesis and Characterization
Studies on similar compounds have been conducted for synthesizing and characterizing complex molecules. For instance, Khan, Ibrar, and White (2012) performed the synthesis and spectroscopic analysis of ethyl 2,6-dimethoxybenzoate, a compound related to Ethyl 2,6-dimethoxyisonicotinate. Their work included crystallographic analysis, which can be essential for understanding the properties of Ethyl 2,6-dimethoxyisonicotinate (Khan, Ibrar, & White, 2012).
Catalysis in Polymerization
Ethyl 2,6-dimethoxyisonicotinate derivatives could be utilized in catalyzing polymerization processes. Yu et al. (2011) demonstrated the use of similar compounds in ethylene polymerization, achieving high activity and thermal stability. This indicates potential applications of Ethyl 2,6-dimethoxyisonicotinate in industrial polymerization processes (Yu, Liu, Zhang, Hao, & Sun, 2011).
properties
IUPAC Name |
ethyl 2,6-dimethoxypyridine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO4/c1-4-15-10(12)7-5-8(13-2)11-9(6-7)14-3/h5-6H,4H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPFDJKPSNCTYFG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=NC(=C1)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2,6-dimethoxyisonicotinate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
